Cas no 6946-85-6 (Benzene,(tripropoxymethyl)-)
Benzene,(tripropoxymethyl)- structure
Product Name:Benzene,(tripropoxymethyl)-
CAS No:6946-85-6
MF:C16H26O3
MW:266.375845432281
CID:518949
PubChem ID:245418
Update Time:2025-04-19
Benzene,(tripropoxymethyl)- Chemical and Physical Properties
Names and Identifiers
-
- Benzene,(tripropoxymethyl)-
- (Tripropoxymethyl)benzene
- tripropoxymethylbenzene
- AC1L6FTW
- AC1Q58RG
- AG-G-70443
- NSC57371
- Orthobenzoic acid, tripropyl ester
- SureCN6421037
- (Tripropoxymethyl)benzene #
- DTXSID30288713
- NSC-57371
- 6946-85-6
- NCIOpen2_002253
- SCHEMBL6421037
- HHQBZNIYNCLALC-UHFFFAOYSA-N
-
- Inchi: 1S/C16H26O3/c1-4-12-17-16(18-13-5-2,19-14-6-3)15-10-8-7-9-11-15/h7-11H,4-6,12-14H2,1-3H3
- InChI Key: HHQBZNIYNCLALC-UHFFFAOYSA-N
- SMILES: O(CCC)C(C1C=CC=CC=1)(OCCC)OCCC
Computed Properties
- Exact Mass: 266.18828
- Monoisotopic Mass: 266.188
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 10
- Complexity: 190
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4
- Topological Polar Surface Area: 27.7Ų
Experimental Properties
- Density: 0.971
- Boiling Point: 309.3°C at 760 mmHg
- Flash Point: 120.4°C
- Refractive Index: 1.478
- PSA: 27.69
- LogP: 4.07670
Benzene,(tripropoxymethyl)- Related Literature
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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2. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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